Cas no 1005639-11-1 (1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole
• CAS No: 1005639-11-1
• MF: C₁₀H₈BrN₃O₃
• MW: 298.092821121216
• MDL: MFCD04969753
• CID: 3059277
• PubChem ID: 17024554
• Update Time: 2025-04-21

1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-((4-Bromophenoxy)methyl)-4-nitro-1H-pyrazole
• 1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole
• 1-(4-BROMOPHENOXYMETHYL)-4-NITROPYRAZOLE
• AKOS015922263
• STK312181
• 1005639-11-1
• AKOS000310027
• 1-[(4-bromophenoxy)methyl]-4-nitropyrazole
• CS-0268430
• 1-[(4-bromophenoxy)methyl]-4-nitro-1H-pyrazole
• EN300-229506

• MDL： MFCD04969753
• Inchi： 1S/C10H8BrN3O3/c11-8-1-3-10(4-2-8)17-7-13-6-9(5-12-13)14(15)16/h1-6H,7H2
• InChI Key： BGNUBSASRMFYEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.97490Da
• Monoisotopic Mass: 296.97490Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.9Ų